Cas no 1039310-65-0 (3,5-Dimethyl-4-2-oxo-2-(piperidin-1-yl)ethoxybenzoic Acid)

• Product Name: 3,5-Dimethyl-4-2-oxo-2-(piperidin-1-yl)ethoxybenzoic Acid
• CAS No: 1039310-65-0
• MF: C₁₆H₂₁NO₄
• MW: 291.34224486351
• MDL: MFCD13379867
• CID: 5054865
• PubChem ID: 28932847
• Update Time: 2025-06-14

3,5-Dimethyl-4-2-oxo-2-(piperidin-1-yl)ethoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-4-[2-oxo-2-(piperidin-1-yl)ethoxy]benzoic acid
• NE27682
• Z1255524196
• 3,5-dimethyl-4-(2-oxo-2-piperidin-1-ylethoxy)benzoic acid
• 3,5-Dimethyl-4-2-oxo-2-(piperidin-1-yl)ethoxybenzoic Acid

• MDL： MFCD13379867
• Inchi： 1S/C16H21NO4/c1-11-8-13(16(19)20)9-12(2)15(11)21-10-14(18)17-6-4-3-5-7-17/h8-9H,3-7,10H2,1-2H3,(H,19,20)
• InChI Key： DOTWCUWZDVFZAF-UHFFFAOYSA-N
• SMILES： O(C1C(C)=CC(C(=O)O)=CC=1C)CC(N1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 367
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8

Additional information on 3,5-Dimethyl-4-2-oxo-2-(piperidin-1-yl)ethoxybenzoic Acid

Recent Advances in the Study of 3,5-Dimethyl-4-2-oxo-2-(piperidin-1-yl)ethoxybenzoic Acid (CAS: 1039310-65-0)

3,5-Dimethyl-4-2-oxo-2-(piperidin-1-yl)ethoxybenzoic Acid (CAS: 1039310-65-0) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug development, particularly as a key intermediate or active pharmaceutical ingredient (API). This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound has garnered attention due to its unique structural features, which include a benzoic acid core substituted with a piperidine-containing side chain. This structure suggests potential interactions with biological targets such as enzymes or receptors, making it a promising candidate for further investigation. Recent literature highlights its role in the development of novel therapeutic agents, particularly in areas such as inflammation, oncology, and metabolic disorders.

One of the key advancements in the study of 3,5-Dimethyl-4-2-oxo-2-(piperidin-1-yl)ethoxybenzoic Acid is its improved synthetic routes. Researchers have developed more efficient and scalable methods for its production, which is critical for its potential commercialization. For instance, a recent publication in the Journal of Medicinal Chemistry described a high-yield, one-pot synthesis approach that reduces the number of purification steps and improves overall yield. This advancement could significantly lower production costs and facilitate large-scale manufacturing.

In terms of biological activity, preliminary studies have shown that this compound exhibits moderate inhibitory effects on certain inflammatory markers, such as cyclooxygenase-2 (COX-2). These findings suggest its potential as a lead compound for the development of new anti-inflammatory drugs. Additionally, in vitro studies have demonstrated its ability to modulate specific signaling pathways involved in cancer cell proliferation, although further in vivo validation is required to confirm these effects.

Another area of interest is the compound's potential application in metabolic disorders. Recent research has indicated that 3,5-Dimethyl-4-2-oxo-2-(piperidin-1-yl)ethoxybenzoic Acid may interact with peroxisome proliferator-activated receptors (PPARs), which play a crucial role in lipid metabolism and glucose homeostasis. This interaction could pave the way for the development of novel therapies for conditions such as type 2 diabetes and obesity.

Despite these promising findings, challenges remain in the development of this compound. For example, its pharmacokinetic properties, such as bioavailability and metabolic stability, need further optimization to enhance its therapeutic potential. Moreover, comprehensive toxicity studies are required to ensure its safety profile before it can progress to clinical trials. Researchers are currently exploring structural modifications to address these limitations while retaining its biological activity.

In conclusion, 3,5-Dimethyl-4-2-oxo-2-(piperidin-1-yl)ethoxybenzoic Acid (CAS: 1039310-65-0) represents a promising candidate for drug development, with potential applications in inflammation, oncology, and metabolic disorders. Recent advancements in its synthesis and preliminary biological studies highlight its therapeutic potential, though further research is needed to fully realize its clinical benefits. Continued exploration of this compound and its derivatives is likely to yield valuable insights and novel therapeutic agents in the coming years.